Cas no 165280-70-6 ([6-(2-Docosa-7,10,13,16-tetraenoyloxy-3-hexacosa-5,9-dienoyloxypropoxy)-3,4,5-trihydroxyoxan-2-yl]methanesulfonic acid)

• Product Name: [6-(2-Docosa-7,10,13,16-tetraenoyloxy-3-hexacosa-5,9-dienoyloxypropoxy)-3,4,5-trihydroxyoxan-2-yl]methanesulfonic acid
• CAS No: 165280-70-6
• MF: C₅₇H₉₈O₁₂S
• MW: 1007.44583845139
• CID: 4766305
• Update Time: 2023-08-16

[6-(2-Docosa-7,10,13,16-tetraenoyloxy-3-hexacosa-5,9-dienoyloxypropoxy)-3,4,5-trihydroxyoxan-2-yl]methanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• [6-(2-Docosa-7,10,13,16-tetraenoyloxy-3-hexacosa-5,9-dienoyloxypropoxy)-3,4,5-trihydroxyoxan-2-yl]me
• [6-(2-Docosa-7,10,13,16-tetraenoyloxy-3-hexacosa-5,9-dienoyloxypropoxy)-3,4,5-trihydroxyoxan-2-yl]methanesulfonic acid

• Inchi： 1S/C57H98O12S/c1-3-5-7-9-11-13-15-17-19-21-23-24-25-26-28-29-31-33-35-37-39-41-43-45-52(58)66-47-50(48-67-57-56(62)55(61)54(60)51(69-57)49-70(63,64)65)68-53(59)46-44-42-40-38-36-34-32-30-27-22-20-18-16-14-12-10-8-6-4-2/h12,14,18,20,27,29-31,34,36-37,39,50-51,54-57,60-62H,3-11,13,15-17,19,21-26,28,32-33,35,38,40-49H2,1-2H3,(H,63,64,65)
• InChI Key： URWZLXVIQJGECV-UHFFFAOYSA-N
• SMILES： S(CC1C(C(C(C(OCC(COC(CCCC=CCCC=CCCCCCCCCCCCCCCCC)=O)OC(CCCCCC=CCC=CCC=CCC=CCCCCC)=O)O1)O)O)O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 70
• Rotatable Bond Count: 48
• Complexity: 1550
• XLogP3: 15.3
• Topological Polar Surface Area: 195